Propanoic acid, 2-methyl-2-[2-(trifluoromethyl)phenoxy]-

• Molecular Formula: C11H11F3O3
• Molecular Weight: 248.20 g/mol
• IUPAC Name: 2-methyl-2-[2-(trifluoromethyl)phenoxy]propanoic acid
• InChI: InChI=1S/C11H11F3O3/c1-10(2,9(15)16)17-8-6-4-3-5-7(8)11(12,13)14/h3-6H,1-2H3,(H,15,16)
• InChI Key: CZFNDSCHVCVDOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)OC1=CC=CC=C1C(F)(F)F

Description

Propanoic acid, 2-methyl-2-[2-(trifluoromethyl)phenoxy]- is a useful research compound. Its molecular formula is C11H11F3O3 and its molecular weight is 248.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(trifluoromethyl)phenol (3.20 g, 20.0 mmol) in acetone (20 mL) was added with 1,1,1-trichloro-2-methyl-2-propanol 0.5 hydrate (7.82 g, 40.0 mmol) and sodium hydrate (3.20 g, 80.0 mmol) at 0° C., and the resultant was stirred at room temperature for 20 hours. The reaction solution was concentrated in vacuo, added with water, and washed with diethylether. The aqueous layer was neutralized with concentrated hydrochloric acid, and extracted with chloroform. The organic layer was dried over anhydrous sodium sulfate, concentrated in vacuo, and 2-methyl-2-[2-(trifluoromethyl)phenoxy]propionic acid (1.35 g, 27.2%) was obtained as a white amorphous solid.